![molecular formula C19H13NO3S2 B5969971 3-(2-furylmethyl)-5-[(5-phenyl-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5969971.png)
3-(2-furylmethyl)-5-[(5-phenyl-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one
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Overview
Description
3-(2-furylmethyl)-5-[(5-phenyl-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one, also known as FFA4 agonist, is a chemical compound with potential therapeutic applications in the field of metabolic disorders.
Mechanism of Action
3-(2-furylmethyl)-5-[(5-phenyl-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one agonist exerts its effects by binding to and activating the free fatty acid receptor 4 (this compound), which is expressed in various metabolic tissues such as adipose tissue, liver, and pancreas. Activation of this compound leads to the activation of various signaling pathways, including the Gαq/11 and Gαi/o pathways, which ultimately result in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
This compound agonist has been shown to improve glucose tolerance, insulin sensitivity, and lipid metabolism in animal models. It also has anti-inflammatory and anti-oxidative properties, which may contribute to its therapeutic effects in metabolic disorders.
Advantages and Limitations for Lab Experiments
One advantage of 3-(2-furylmethyl)-5-[(5-phenyl-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one agonist is its specificity for this compound, which minimizes off-target effects. However, its limited solubility in aqueous solutions and low bioavailability may pose challenges for its use in in vivo experiments.
Future Directions
For 3-(2-furylmethyl)-5-[(5-phenyl-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one agonist research include the development of more potent and selective agonists, the investigation of its effects on other metabolic disorders such as non-alcoholic fatty liver disease and cardiovascular disease, and the exploration of its potential as a therapeutic target for cancer. Additionally, the development of novel delivery systems may improve its bioavailability and efficacy in vivo.
Synthesis Methods
The synthesis of 3-(2-furylmethyl)-5-[(5-phenyl-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one agonist involves the reaction of 2-furylacetaldehyde and 5-phenyl-2-furylmethylene thiosemicarbazide in the presence of sodium hydroxide and ethanol. The resulting product is a yellow crystalline solid with a melting point of 230-232°C.
Scientific Research Applications
3-(2-furylmethyl)-5-[(5-phenyl-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one agonist has been extensively studied for its potential therapeutic applications in metabolic disorders such as type 2 diabetes, obesity, and dyslipidemia. It has been shown to improve glucose tolerance, insulin sensitivity, and lipid metabolism in animal models.
Properties
IUPAC Name |
(5Z)-3-(furan-2-ylmethyl)-5-[(5-phenylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13NO3S2/c21-18-17(25-19(24)20(18)12-15-7-4-10-22-15)11-14-8-9-16(23-14)13-5-2-1-3-6-13/h1-11H,12H2/b17-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKMQWIMDMZEMLE-BOPFTXTBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)S3)CC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CC=C(O2)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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